Cas no 105219-53-2 (Benzene, 1-(3-isothiocyanatopropyl)-4-methoxy-)

Benzene, 1-(3-isothiocyanatopropyl)-4-methoxy- structure
105219-53-2 structure
Product Name:Benzene, 1-(3-isothiocyanatopropyl)-4-methoxy-
CAS No:105219-53-2
MF:C11H13NOS
MW:207.292021512985
CID:1150965
Update Time:2024-07-27

Benzene, 1-(3-isothiocyanatopropyl)-4-methoxy- Chemical and Physical Properties

Names and Identifiers

    • Benzene, 1-(3-isothiocyanatopropyl)-4-methoxy-
    • Inchi: 1S/C11H13NOS/c1-13-11-6-4-10(5-7-11)3-2-8-12-9-14/h4-7H,2-3,8H2,1H3
    • InChI Key: MMBGXXXYAGBNLL-UHFFFAOYSA-N
    • SMILES: C1(CCCN=C=S)=CC=C(OC)C=C1

Computed Properties

  • Exact Mass: 207.07189

Experimental Properties

  • Density: 1.03±0.1 g/cm3(Predicted)
  • Boiling Point: 336.9±25.0 °C(Predicted)
  • PSA: 21.59
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